Cas no 2307782-24-5 (rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans)

• Product Name: rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans
• CAS No: 2307782-24-5
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• MDL: MFCD29049160
• CID: 5248166
• PubChem ID: 121553138
• Update Time: 2025-07-18

rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride
• Rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-onehydrochloride
• rac-(4aR,8aR)-octahydro-2H-pyrido[4,3-b]morpholin-3-one hydrochloride, trans
• rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans

• MDL： MFCD29049160
• Inchi： 1S/C7H12N2O2.ClH/c10-7-4-11-6-1-2-8-3-5(6)9-7;/h5-6,8H,1-4H2,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： IGUXMTPEZPXESR-KGZKBUQUSA-N
• SMILES： Cl.O1CC(N[C@@H]2CNCC[C@@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Topological Polar Surface Area: 50.4

Additional information on rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans

Professional Introduction torac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans (CAS No. 2307782-24-5)

Rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans is a meticulously synthesized chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2307782-24-5, belongs to a class of heterocyclic structures that have garnered considerable attention due to their potential biological activities. The precise stereochemistry of this molecule, characterized by the configuration rac-(4aR,8aR), makes it a subject of intense study in medicinal chemistry.

The molecular structure of rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans features a complex arrangement of nitrogen and oxygen-containing rings, which contribute to its unique pharmacological properties. This intricate framework is essential for its interaction with biological targets, making it a promising candidate for further exploration in drug discovery. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and clinical settings.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target central nervous system disorders. The pyrido[4,3-b]morpholine scaffold, present in rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans, has shown promise in preclinical studies as a potential modulator of neurotransmitter systems. Researchers have been particularly intrigued by its ability to interact with receptors and enzymes involved in regulating mood and cognition. This has led to several ongoing studies aimed at elucidating its mechanism of action and evaluating its efficacy in treating conditions such as depression and anxiety.

One of the most compelling aspects of rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans is its stereochemical complexity. The presence of multiple stereocenters necessitates careful synthetic strategies to achieve the desired configuration. Advances in chiral synthesis techniques have enabled researchers to produce this compound with high enantiomeric purity, which is crucial for minimizing side effects and maximizing therapeutic efficacy. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure the formation of the correct stereoisomer.

The pharmacological profile of rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits potent activity at specific neural targets without significant toxicity. This has prompted researchers to investigate its potential as a lead compound for the development of new drugs. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders that are currently difficult to address with existing therapies.

Recent breakthroughs in computational chemistry have further enhanced the understanding of how rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans interacts with biological targets. Molecular modeling studies have provided insights into its binding affinity and selectivity profile, which are critical factors in drug design. These computational approaches have complemented traditional experimental methods by allowing researchers to predict and optimize the pharmacological properties of the compound before conducting costly wet-lab experiments.

The development of novel pharmaceutical agents is often hindered by challenges such as poor bioavailability and rapid metabolism. However, rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride, trans has demonstrated favorable pharmacokinetic properties in preliminary studies. Its hydrochloride salt form improves solubility while maintaining stability under various conditions, which enhances its suitability for formulation into oral or injectable medications. This aspect is particularly important for ensuring that patients can receive consistent therapeutic doses without experiencing adverse effects.

As research into rac-(4aR,8aR)-octahydro-2H-pyrido4,3-bmorpholin-3-one hydrochloride continues to progress， interdisciplinary collaboration between chemists、pharmacologists、and clinicians will be essential for translating laboratory findings into clinical applications。 The integration of cutting-edge technologies such as high-throughput screening、biomarker analysis、and personalized medicine approaches will further accelerate the development process。 These advancements hold the promise of bringing new treatments to patients who are suffering from currently untreatable or poorly managed conditions。

The future prospects for rac-(4aR，8aR) octahydro 2H pyrido 43 b morpholin 31 one hydrochloride，trans are exciting given its unique structural features and promising pharmacological properties。 As more data becomes available， it will be increasingly clear how this compound fits into the broader landscape of drug discovery。 Whether it ultimately translates into a successful therapeutic agent or serves as a valuable scaffold for derivative development， its contribution to scientific knowledge is undeniable。 The journey from laboratory curiosity to potential clinical application underscores the importance of persistent research and innovation in pharmaceutical science。